Cas no 1404196-69-5 (Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate)

• Product Name: Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate
• CAS No: 1404196-69-5
• MF: C₁₉H₃₄N₂O₄
• MW: 354.484265804291
• CID: 4594600
• Update Time: 2025-11-06

Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL TERT-BUTYL 2,9-DIAZASPIRO[5.5]UNDECANE-2,9-DICARBOXYLATE
• 2,9-Diazaspiro[5.5]undecane-2,9-dicarboxylic acid, 2,9-bis(1,1-dimethylethyl) ester
• Di-tert-butyl 2,9-diazaspiro[5.5]Undecane-2,9-dicarboxylate
• Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate

• Inchi： 1S/C19H34N2O4/c1-17(2,3)24-15(22)20-12-9-19(10-13-20)8-7-11-21(14-19)16(23)25-18(4,5)6/h7-14H2,1-6H3
• InChI Key： BRLZCJUOAHCFRJ-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)CCCN1C(OC(C)(C)C)=O

Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate

Introduction to Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate (CAS No. 1404196-69-5)

Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate, a compound with the chemical identifier CAS No. 1404196-69-5, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic diamines that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry.

The molecular structure of Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate is characterized by a spirocyclic framework, which consists of two rings interconnected at a single carbon atom. This spiro configuration imparts exceptional rigidity and stability to the molecule, making it an attractive candidate for the development of novel therapeutic agents. The presence of two tertiary butyl groups further enhances the lipophilicity of the compound, which is a critical factor in drug design for improving bioavailability and membrane permeability.

In recent years, spirocyclic diamines have been extensively studied for their potential role in modulating various biological pathways. The< strong>2,9-Diazaspiro5.5Undecane core structure has been shown to exhibit inhibitory activity against several enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. This has spurred significant interest in synthesizing derivatives of this scaffold that could serve as lead compounds for drug development.

One of the most compelling aspects of Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate is its versatility in chemical modification. The carboxylate groups at the 2 and 9 positions provide numerous opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, introducing hydrophilic or hydrophobic side chains can modify the compound's solubility and interaction with biological targets.

Recent studies have highlighted the potential of spirocyclic diamines as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The rigid spirocyclic structure of Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate allows for precise binding interactions with the active sites of kinases, making it an excellent candidate for developing small-molecule inhibitors.

The synthesis of Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced catalytic methods has recently been explored to streamline the synthesis process and improve efficiency. These advancements have made it possible to produce larger quantities of the compound for both research and commercial purposes.

The pharmacological properties of Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate have been investigated in several preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preliminary data suggest that it may have neuroprotective effects by modulating neurotransmitter release and receptor activity.

The development of novel drug candidates often involves a thorough evaluation of their safety profile before moving into clinical trials. In vitro toxicity assays have been conducted on Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate to assess its potential side effects. These assays have shown that the compound exhibits low toxicity at therapeutic concentrations, which is encouraging for further development.

The future prospects for Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate are promising as ongoing research continues to uncover new applications and optimize its properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from bench to bedside.

In conclusion, Tert-Butyl Tert-Butyl 2,9-Diazaspiro5.5Undecane-2,9-Dicarboxylate represents a significant contribution to the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its spirocyclic framework and functionalizable carboxylate groups make it a versatile scaffold for drug development against various diseases.